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Compound of Interest

Compound Name:
1,2-Dilauroyl-3-myristoyl-rac-

glycerol

Cat. No.: B1608570 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and stability of 1,2-Dilauroyl-3-
myristoyl-rac-glycerol.

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Dilauroyl-3-myristoyl-rac-glycerol?

A1: 1,2-Dilauroyl-3-myristoyl-rac-glycerol is a triacylglycerol, a type of lipid. It consists of a

glycerol backbone with two lauric acid molecules at the sn-1 and sn-2 positions and one

myristic acid molecule at the sn-3 position.[1] It is a crystalline solid at room temperature.[1][2]

Q2: What are the recommended storage conditions for this compound?

A2: It is recommended to store 1,2-Dilauroyl-3-myristoyl-rac-glycerol at -20°C.[1][2] The

product is typically shipped on wet ice.[1]

Q3: What is the long-term stability of 1,2-Dilauroyl-3-myristoyl-rac-glycerol?

A3: When stored at the recommended temperature of -20°C, the compound is stable for at

least four years.[1]

Q4: In what solvents is 1,2-Dilauroyl-3-myristoyl-rac-glycerol soluble?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1608570?utm_src=pdf-interest
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.caymanchem.com/product/29056/1-2-dilauroyl-3-myristoyl-rac-glycerol
https://www.caymanchem.com/product/29056/1-2-dilauroyl-3-myristoyl-rac-glycerol
https://www.biomol.com/products/chemicals/lipids/1-2-dilauroyl-3-myristoyl-rac-glycerol-cay29056-1
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.caymanchem.com/product/29056/1-2-dilauroyl-3-myristoyl-rac-glycerol
https://www.biomol.com/products/chemicals/lipids/1-2-dilauroyl-3-myristoyl-rac-glycerol-cay29056-1
https://www.caymanchem.com/product/29056/1-2-dilauroyl-3-myristoyl-rac-glycerol
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.caymanchem.com/product/29056/1-2-dilauroyl-3-myristoyl-rac-glycerol
https://www.benchchem.com/product/b1608570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A4: This compound is soluble in chloroform at a concentration of 10 mg/ml.[1][2]

Q5: What are the primary safety precautions when handling this compound?

A5: According to the Safety Data Sheet (SDS), 1,2-Dilauroyl-3-myristoyl-rac-glycerol is not

classified as a hazardous substance.[3] However, it is always recommended to follow good

laboratory practices, including wearing appropriate personal protective equipment (PPE) such

as gloves and safety glasses.[4][5] The product is intended for research use only and not for

human or veterinary use.[3]

Troubleshooting Guide
Q1: I observe discoloration or a change in the physical appearance of the crystalline solid.

What could be the cause?

A1: Discoloration or changes in appearance can be indicative of degradation. This may be

caused by improper storage conditions, such as exposure to elevated temperatures, light, or

reactive chemicals. It is crucial to ensure the compound is stored at -20°C in a tightly sealed

container.[1][3]

Q2: My analytical results (e.g., by HPLC or GC) show unexpected peaks. What might be the

problem?

A2: The appearance of unexpected peaks can suggest the presence of impurities or

degradation products. Potential causes include:

Hydrolysis: The ester bonds can hydrolyze to form free fatty acids (lauric and myristic acid)

and di- or monoglycerides.

Oxidation: Although less likely with saturated fatty acids, oxidation can occur if the sample is

exposed to air and light for extended periods, especially at higher temperatures.

Contamination: The sample may have been contaminated during handling.

It is advisable to run a fresh standard to confirm the identity of the main peak and characterize

the impurities, potentially by mass spectrometry.
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Q3: The compound is not dissolving completely in chloroform at the specified concentration.

What should I do?

A3: If you encounter solubility issues, consider the following:

Purity: Verify the purity of your solvent, as contaminants can affect solubility.

Temperature: Gently warming the solution may aid dissolution. However, avoid excessive

heat to prevent degradation.

Sonication: Using an ultrasonic bath can help to break up clumps and facilitate dissolution. If

the problem persists, the compound itself may have degraded or absorbed moisture, which

could affect its solubility.

Data Presentation
Table 1: Chemical and Physical Properties of 1,2-Dilauroyl-3-myristoyl-rac-glycerol

Property Value

CAS Number 60175-30-6[1][2][3]

Synonyms
1,2-Laurin-3-Myristin, TG(12:0/12:0/14:0)[1][2]

[3]

Molecular Formula C41H78O6[1][2]

Formula Weight 667.1 g/mol [1][2]

Purity ≥95%[1][2]

Formulation Crystalline solid[1][2]

Solubility Chloroform (10 mg/ml)[1][2]

Table 2: Recommended Storage and Handling
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Parameter Recommendation

Storage Temperature -20°C[1][2]

Shipping Condition Wet ice[1]

Long-term Stability ≥ 4 years at -20°C[1]

Handling
Use in a well-ventilated area. Wear appropriate

PPE.[4][5]

Experimental Protocols
Protocol: Assessing the Stability of 1,2-Dilauroyl-3-myristoyl-rac-glycerol

This protocol outlines a general method for evaluating the stability of 1,2-Dilauroyl-3-
myristoyl-rac-glycerol under various conditions.

Objective: To determine the rate of degradation and identify potential degradation products

under specific stress conditions (e.g., elevated temperature, humidity, light exposure).

Materials and Equipment:

1,2-Dilauroyl-3-myristoyl-rac-glycerol

High-purity solvents (e.g., chloroform, hexane, isopropanol)

Temperature and humidity-controlled stability chambers

Photostability chamber

Analytical balance

Volumetric flasks and pipettes

HPLC or GC system with a suitable detector (e.g., ELSD, MS, or FID)[6][7][8]

Vials for sample storage
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Methodology:

Sample Preparation:

Accurately weigh samples of 1,2-Dilauroyl-3-myristoyl-rac-glycerol into separate vials

for each time point and condition.

Prepare a stock solution in a suitable solvent (e.g., chloroform) for initial analysis (Time 0).

Stress Conditions:

Thermal Stability: Place samples in stability chambers at elevated temperatures (e.g.,

40°C, 60°C).

Humidity: Place samples in a stability chamber with controlled humidity (e.g., 75% RH).

Photostability: Expose samples to a controlled light source as per ICH Q1B guidelines.

Control: Store a set of samples at the recommended -20°C as a control.

Time Points:

Pull samples at predetermined intervals (e.g., 0, 1, 3, 6, and 12 months).

Analytical Method:

At each time point, dissolve the samples in the appropriate solvent.

Analyze the samples using a validated chromatographic method (e.g., reverse-phase

HPLC or high-temperature GC) to separate the parent compound from any degradation

products.[7][9]

Quantify the amount of 1,2-Dilauroyl-3-myristoyl-rac-glycerol remaining and any major

degradation products.

Data Analysis:
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Calculate the percentage of the parent compound remaining at each time point for each

condition.

Plot the percentage remaining versus time to determine the degradation kinetics.

Identify and quantify any significant degradation products.

Mandatory Visualization
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Caption: Workflow for a typical stability study of 1,2-Dilauroyl-3-myristoyl-rac-glycerol.
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Degradation Issues Solubility Issues

Potential Solutions
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Caption: A troubleshooting decision tree for common issues with 1,2-Dilauroyl-3-myristoyl-
rac-glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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